Cas no 1956377-38-0 (4-(1-ACETYLPIPERIDIN-4-YL)-3-(TRIFLUOROMETHYL)BENZONITRILE)

• Product Name: 4-(1-ACETYLPIPERIDIN-4-YL)-3-(TRIFLUOROMETHYL)BENZONITRILE
• CAS No: 1956377-38-0
• MF: C₁₅H₁₅F₃N₂O
• MW: 296.287614107132
• CID: 5163044
• Update Time: 2025-11-06

4-(1-ACETYLPIPERIDIN-4-YL)-3-(TRIFLUOROMETHYL)BENZONITRILE Chemical and Physical Properties

Names and Identifiers

• 4-(1-ACETYLPIPERIDIN-4-YL)-3-(TRIFLUOROMETHYL)BENZONITRILE

• Inchi： 1S/C15H15F3N2O/c1-10(21)20-6-4-12(5-7-20)13-3-2-11(9-19)8-14(13)15(16,17)18/h2-3,8,12H,4-7H2,1H3
• InChI Key： GDYHRKAIOBSFGN-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C2CCN(C(C)=O)CC2)C(C(F)(F)F)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(1-ACETYLPIPERIDIN-4-YL)-3-(TRIFLUOROMETHYL)BENZONITRILE

Introduction to 4-(1-Acetyl Piperidin-4-yl)-3-(Trifluoromethyl) Benzonitrile (CAS No. 1956377-38-0)

4-(1-Acetyl Piperidin-4-yl)-3-(Trifluoromethyl) Benzonitrile, identified by its CAS number 1956377-38-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzonitrile derivatives, characterized by its benzene ring substituted with a nitrile group and an acetyl-piperidine moiety. The presence of a trifluoromethyl group further enhances its molecular complexity, making it a promising candidate for various biochemical applications.

The structural features of 4-(1-Acetyl Piperidin-4-yl)-3-(Trifluoromethyl) Benzonitrile make it an intriguing subject for synthetic and pharmacological studies. The acetyl-piperidine fragment is known for its ability to modulate biological pathways, often serving as a key pharmacophore in drug design. In contrast, the trifluoromethyl group is widely recognized for its ability to improve metabolic stability, binding affinity, and overall pharmacokinetic properties of molecules. These attributes collectively position this compound as a valuable scaffold for the development of novel therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the potential of benzonitrile derivatives in addressing various therapeutic challenges. Studies have demonstrated that compounds incorporating the trifluoromethyl group exhibit enhanced bioavailability and resistance to metabolic degradation, which are critical factors in drug efficacy. The 1-Acetyl Piperidin-4-yl moiety, on the other hand, has been implicated in interactions with biological targets such as enzymes and receptors, suggesting its utility in designing selective inhibitors or agonists.

In the context of contemporary research, 4-(1-Acetyl Piperidin-4-yl)-3-(Trifluoromethyl) Benzonitrile has been explored for its potential applications in the treatment of neurological disorders. The piperidine ring is a common structural element in drugs targeting central nervous system (CNS) pathways, owing to its ability to cross the blood-brain barrier efficiently. Additionally, the nitrile group can serve as a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

One notable area of investigation involves the use of this compound as a precursor in the synthesis of small-molecule inhibitors. For instance, researchers have leveraged its structural framework to develop molecules that interact with protein kinases and other enzymes implicated in cancer progression. The trifluoromethyl substituent plays a crucial role in optimizing binding interactions by enhancing hydrophobicity and reducing susceptibility to enzymatic degradation. Such properties make this compound an attractive candidate for further derivatization into potent therapeutic agents.

The chemical synthesis of 4-(1-Acetyl Piperidin-4-yl)-3-(Trifluoromethyl) Benzonitrile involves multi-step reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired molecular architecture efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also underscore its versatility as a building block for more complex pharmacological entities.

Evaluation of the pharmacological profile of 4-(1-Acetyl Piperidin-4-yl)-3-(Trifluoromethyl) Benzonitrile has revealed promising preliminary results in vitro. Initial studies suggest that this compound exhibits moderate affinity for certain biological targets, warranting further investigation into its potential therapeutic applications. Moreover, its stability under various physiological conditions makes it a suitable candidate for formulation into drug candidates with improved shelf life and bioavailability.

The integration of computational chemistry and high-throughput screening techniques has accelerated the discovery process for novel bioactive compounds like 4-(1-Acetyl Piperidin-4-yl)-3-(Trifluoromethyl) Benzonitrile. Molecular modeling studies have been instrumental in predicting binding interactions and optimizing lead structures before experimental validation. Such computational approaches not only save time and resources but also enable researchers to rationally design derivatives with enhanced pharmacological properties.

Future directions in the study of this compound may include exploring its role in drug development through structure-activity relationship (SAR) studies. By systematically modifying various functional groups within its framework, researchers can gain insights into how different structural elements contribute to biological activity. This information is invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

The versatility of 4-(1-Acetyl Piperidin-4-yl)-3-(Trifluoromethyl) Benzonitrile extends beyond pharmaceutical applications; it also holds potential in agrochemical research and material science. The unique combination of electronic and steric properties conferred by its substituents makes it a suitable candidate for developing novel pesticides or specialty chemicals with tailored functionalities.

In conclusion, 4-(1-Acetyl Piperidin-4-yl)-3-(Trifluoromethyl) Benzonitrile (CAS No. 1956377-38-0) represents a fascinating compound with diverse applications in chemical biology and drug discovery. Its structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a valuable asset for researchers seeking to develop innovative therapeutic solutions. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic research and industrial applications.